Cas no 1707594-74-8 (1-(1H-[1,2,3]Triazolo[4,5-d]pyrimidin-7-yl)-piperidine-3-carboxylic acid)

• Product Name: 1-(1H-[1,2,3]Triazolo[4,5-d]pyrimidin-7-yl)-piperidine-3-carboxylic acid
• CAS No: 1707594-74-8
• MF: C₁₀H₁₂N₆O₂
• MW: 248.241280555725
• CID: 5220349
• Update Time: 2025-06-08

1-(1H-[1,2,3]Triazolo[4,5-d]pyrimidin-7-yl)-piperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(1H-[1,2,3]Triazolo[4,5-d]pyrimidin-7-yl)-piperidine-3-carboxylic acid

• Inchi： 1S/C10H12N6O2/c17-10(18)6-2-1-3-16(4-6)9-7-8(11-5-12-9)14-15-13-7/h5-6H,1-4H2,(H,17,18)(H,11,12,13,14,15)
• InChI Key： OKABBSVPPNGGJI-UHFFFAOYSA-N
• SMILES： N1(C2N=CN=C3NN=NC3=2)CCCC(C(O)=O)C1

Additional information on 1-(1H-[1,2,3]Triazolo[4,5-d]pyrimidin-7-yl)-piperidine-3-carboxylic acid

Comprehensive Overview of 1-(1H-[1,2,3]Triazolo[4,5-d]pyrimidin-7-yl)-piperidine-3-carboxylic acid (CAS No. 1707594-74-8)

In the rapidly evolving field of medicinal chemistry, 1-(1H-[1,2,3]Triazolo[4,5-d]pyrimidin-7-yl)-piperidine-3-carboxylic acid (CAS No. 1707594-74-8) has emerged as a compound of significant interest. This heterocyclic molecule, featuring a triazolopyrimidine core linked to a piperidine-3-carboxylic acid moiety, is being extensively studied for its potential applications in drug discovery and development. Researchers are particularly intrigued by its unique structural attributes, which combine a nitrogen-rich bicyclic system with a carboxylic acid functional group, offering versatile reactivity and binding capabilities.

The 1H-[1,2,3]Triazolo[4,5-d]pyrimidine scaffold is a privileged structure in pharmaceutical research, often associated with kinase inhibition and modulation of enzymatic activity. When coupled with the piperidine-3-carboxylic acid fragment, the resulting hybrid compound exhibits enhanced physicochemical properties, such as improved solubility and bioavailability. These characteristics make 1-(1H-[1,2,3]Triazolo[4,5-d]pyrimidin-7-yl)-piperidine-3-carboxylic acid a promising candidate for the design of novel therapeutics targeting a range of diseases, including inflammatory disorders and metabolic syndromes.

Recent advancements in synthetic methodologies have facilitated the efficient preparation of 1-(1H-[1,2,3]Triazolo[4,5-d]pyrimidin-7-yl)-piperidine-3-carboxylic acid, enabling researchers to explore its structure-activity relationships (SAR) in greater depth. The compound's CAS No. 1707594-74-8 is frequently referenced in patent literature and academic publications, underscoring its growing importance in the scientific community. Its potential as a building block for drug candidates is further highlighted by its compatibility with modern medicinal chemistry techniques, such as fragment-based drug design and high-throughput screening.

One of the key areas of interest surrounding 1-(1H-[1,2,3]Triazolo[4,5-d]pyrimidin-7-yl)-piperidine-3-carboxylic acid is its role in addressing unmet medical needs. For instance, the rise of chronic diseases and the demand for personalized medicine have spurred investigations into compounds with multifunctional pharmacological profiles. The triazolopyrimidine core, known for its ability to interact with diverse biological targets, positions this compound as a valuable tool in the development of next-generation therapeutics. Additionally, its carboxylic acid group offers opportunities for further derivatization, enabling the creation of prodrugs or conjugates with enhanced delivery properties.

From a commercial perspective, 1-(1H-[1,2,3]Triazolo[4,5-d]pyrimidin-7-yl)-piperidine-3-carboxylic acid is gaining traction among suppliers and contract research organizations (CROs). Its CAS No. 1707594-74-8 is increasingly listed in chemical catalogs, reflecting the compound's expanding role in preclinical research. As the pharmaceutical industry continues to prioritize innovation, the demand for high-quality, well-characterized intermediates like this one is expected to rise. Researchers are also exploring its potential in bioconjugation and proteolysis-targeting chimera (PROTAC) applications, further broadening its utility.

In conclusion, 1-(1H-[1,2,3]Triazolo[4,5-d]pyrimidin-7-yl)-piperidine-3-carboxylic acid (CAS No. 1707594-74-8) represents a compelling example of how strategic molecular design can yield compounds with significant therapeutic potential. Its triazolopyrimidine-piperidine hybrid structure, combined with its carboxylic acid functionality, makes it a versatile player in modern drug discovery. As scientific understanding of its mechanisms and applications deepens, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare today.